Cas no 37693-15-5 (2,6-Dichloro-3-methyl-4-nitrophenol)

• Product Name: 2,6-Dichloro-3-methyl-4-nitrophenol
• CAS No: 37693-15-5
• MF: C₇H₅Cl₂NO₃
• MW: 222.025500059128
• CID: 922513
• PubChem ID: 3015935
• Update Time: 2025-05-23

2,6-Dichloro-3-methyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-nitro-m-cresol
• 2,6-dichloro-3-methyl-4-nitrophenol
• MFCD08689885
• SY313893
• 2,6-Dichloro-3-methyl-4-nitro-phenol
• F86693
• SCHEMBL5041429
• DTXSID30191132
• NS00030269
• GQ2Z632MLP
• Phenol, 2,6-dichloro-3-methyl-4-nitro-
• UNII-GQ2Z632MLP
• EINECS 253-633-1
• DB-329672
• 37693-15-5
• 2,6-Dichloro-3-methyl-4-nitrophenol

• Inchi： 1S/C7H5Cl2NO3/c1-3-5(10(12)13)2-4(8)7(11)6(3)9/h2,11H,1H3
• InChI Key： BIXNDXIFMLMASZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1C)[N+](=O)[O-])Cl)O

Computed Properties

• Exact Mass: 220.96475
• Monoisotopic Mass: 220.9646484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 298.7±40.0 °C at 760 mmHg
• Flash Point: 134.5±27.3 °C
• PSA: 63.37
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,6-Dichloro-3-methyl-4-nitrophenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2,6-Dichloro-3-methyl-4-nitrophenol

Research Briefing on 2,6-Dichloro-3-methyl-4-nitrophenol (CAS: 37693-15-5): Recent Advances and Applications in Chemical Biology and Medicine

2,6-Dichloro-3-methyl-4-nitrophenol (CAS: 37693-15-5) is a chlorinated nitrophenol derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in synthetic chemistry, as well as its biological activities. Recent studies have shed light on its mechanisms of action, synthetic pathways, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving 2,6-Dichloro-3-methyl-4-nitrophenol is its role as an intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antimicrobial agents. The researchers utilized the compound's reactive nitro and chloro groups to facilitate coupling reactions, resulting in derivatives with enhanced antibacterial activity against multidrug-resistant strains. The study highlighted the compound's potential as a scaffold for developing new antibiotics, addressing the growing concern of antibiotic resistance.

In addition to its synthetic applications, 2,6-Dichloro-3-methyl-4-nitrophenol has been investigated for its direct biological effects. A recent preprint on bioRxiv (2024) explored its inhibitory activity against specific enzymes involved in inflammatory pathways. The study found that the compound exhibited selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, suggesting its potential as an anti-inflammatory agent. Molecular docking studies revealed that the chloro and nitro groups play a critical role in binding to the enzyme's active site, providing insights for further structure-activity relationship (SAR) studies.

Environmental and toxicological studies have also been conducted to assess the safety profile of 2,6-Dichloro-3-methyl-4-nitrophenol. A 2023 report in Chemical Research in Toxicology evaluated its biodegradability and ecotoxicological effects. The findings indicated that while the compound is persistent in certain environments, it can be degraded by specific microbial consortia. This research is particularly relevant for industrial applications, where environmental impact is a critical consideration. The study also provided data on its acute and chronic toxicity, which will inform future risk assessments.

Looking ahead, the potential applications of 2,6-Dichloro-3-methyl-4-nitrophenol in drug discovery and development are promising. Its unique chemical properties make it a valuable tool for medicinal chemists, and ongoing research is expected to uncover new therapeutic avenues. Future studies may focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models of disease. As the field of chemical biology continues to evolve, compounds like 2,6-Dichloro-3-methyl-4-nitrophenol will play a pivotal role in bridging the gap between chemistry and medicine.